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Compound of Interest

Compound Name: Cobalt tetracarbonyl hydride

Cat. No.: B231246 Get Quote

Technical Support Center: Cobalt Tetracarbonyl
Hydride
Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals working with cobalt tetracarbonyl hydride (HCo(CO)₄). This resource provides

essential information for the safe handling and troubleshooting of this highly toxic and reactive

organometallic compound.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments with cobalt
tetracarbonyl hydride.
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Issue Possible Cause(s) Recommended Action(s)

Pale yellow solution of

HCo(CO)₄ turns colorless or

develops an orange

precipitate.

Decomposition of HCo(CO)₄ to

dicobalt octacarbonyl

(Co₂(CO)₈) and hydrogen gas.

[1][2] This can be caused by:

Insufficient carbon monoxide

(CO) partial pressure.[3]

Elevated temperature.[1]

Exposure to air.[1]

Immediately re-pressurize the

reaction vessel with CO gas to

the recommended pressure for

your reaction. If the

decomposition is significant

(indicated by a large amount of

orange precipitate), it is best to

quench the reaction mixture

and prepare a fresh solution of

HCo(CO)₄. For future

experiments, ensure a

constant and sufficient CO

atmosphere is maintained.

Reaction progress is slow or

stalled.

Catalyst (HCo(CO)₄) has

decomposed. Inhibitors are

present in the reagents or

solvent. The reaction

temperature is too low.

Verify the integrity of your

HCo(CO)₄ solution. A slight

yellow color is indicative of the

active catalyst. If the solution is

colorless or contains an

orange precipitate, the catalyst

has likely decomposed and

needs to be regenerated or

freshly prepared.[2] Purify all

reagents and solvents to

remove any potential

inhibitors. Ensure your reaction

is running at the optimal

temperature as specified in

your protocol.

A pungent, unpleasant odor is

detected.

A leak in the experimental

setup is releasing HCo(CO)₄

vapor.[1][2]

This is an emergency situation

due to the high toxicity of

HCo(CO)₄. Immediately

evacuate the area and notify

your institution's environmental

health and safety (EHS)

department. Do not attempt to
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locate the source of the leak

without proper personal

protective equipment (PPE),

including a self-contained

breathing apparatus (SCBA).

[4]

Difficulty in generating

HCo(CO)₄ in situ.

Incomplete reaction of the

starting material (Co₂(CO)₈).[1]

Poor quality of reagents (e.g.,

wet solvent, old hydrogen

source). Leak in the reaction

setup preventing sufficient

pressure.

Ensure the Co₂(CO)₈ is of high

purity. Use freshly dried and

deoxygenated solvents. Check

all connections in your reaction

setup for leaks to ensure it can

hold the required pressure of

H₂ and CO.

Frequently Asked Questions (FAQs)
1. What is cobalt tetracarbonyl hydride and why is it so hazardous?

Cobalt tetracarbonyl hydride (HCo(CO)₄) is a volatile, pale yellow liquid with an extremely

unpleasant odor.[1][2] It is highly toxic and can cause severe respiratory irritation, pulmonary

edema, and other systemic effects upon inhalation.[5] Its high vapor pressure and instability in

air contribute to the risk of exposure.[1][6] It is also flammable and can decompose rapidly,

releasing carbon monoxide and hydrogen gas.[1]

2. How should I store cobalt tetracarbonyl hydride?

Due to its high instability, HCo(CO)₄ is almost always generated in situ for immediate use and

is not isolated or stored.[1][2] If you are working with a precursor like dicobalt octacarbonyl

(Co₂(CO)₈), it should be stored in a tightly sealed container under an inert atmosphere in a

cool, dark, and well-ventilated area.[7]

3. What are the signs of HCo(CO)₄ decomposition?

The primary sign of decomposition is a color change from pale yellow to colorless, often

accompanied by the formation of an orange-red precipitate of dicobalt octacarbonyl

(Co₂(CO)₈).[2] The release of hydrogen gas will also occur.[1]
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4. What personal protective equipment (PPE) is required when working with HCo(CO)₄?

A comprehensive PPE ensemble is mandatory and should include:

Respiratory Protection: A full-face respirator with cartridges appropriate for organic vapors

and metal carbonyls is the minimum requirement.[8][9] For emergencies or situations with a

high risk of exposure, a self-contained breathing apparatus (SCBA) is necessary.[4]

Eye and Face Protection: Chemical splash goggles and a face shield are essential.[10][11]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, and consider

double-gloving.[10]

Body Protection: A flame-resistant lab coat, chemical-resistant apron, and closed-toe shoes

are required.[10]

5. How do I safely dispose of waste containing HCo(CO)₄?

All waste containing HCo(CO)₄, including residual amounts in glassware, must be quenched

before disposal. A detailed quenching protocol is provided in the "Experimental Protocols"

section of this guide. Never dispose of active HCo(CO)₄ directly into a waste container.

Quantitative Data Summary
The following table summarizes key quantitative data for cobalt tetracarbonyl hydride.
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Property Value Reference(s)

Chemical Formula HCo(CO)₄ [1][2]

Molar Mass 171.98 g/mol [2]

Appearance Pale yellow, volatile liquid [1][2]

Odor Pungent, offensive [1][2]

Melting Point -26 °C [1]

Boiling Point 47 °C (decomposes) [2]

Vapor Pressure >1 atm at 20 °C [2]

Solubility in Water 0.05% at 20 °C [2]

pKa (in acetonitrile) 8.3 [3]

NIOSH Recommended

Exposure Limit (REL) (as Co)

0.1 mg/m³ (Time-Weighted

Average)
[2][12]

LC50 (rat, inhalation) 46.2 mg/m³ for 2 hours [6]

Experimental Protocols
1. In Situ Generation of Cobalt Tetracarbonyl Hydride

This protocol describes the common laboratory-scale synthesis of HCo(CO)₄ from dicobalt

octacarbonyl.

Materials:

Dicobalt octacarbonyl (Co₂(CO)₈)

Anhydrous, deoxygenated solvent (e.g., toluene, hexane)

High-pressure reaction vessel (e.g., autoclave)

Hydrogen (H₂) gas source

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://grokipedia.com/page/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://grokipedia.com/page/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://grokipedia.com/page/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://grokipedia.com/page/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://www.benchchem.com/product/b231246
https://en.wikipedia.org/wiki/Cobalt_tetracarbonyl_hydride
https://www.wikidata.org/wiki/Q410517
https://pubchem.ncbi.nlm.nih.gov/compound/76958330
https://www.benchchem.com/product/b231246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon monoxide (CO) gas source

Schlenk line or glovebox for inert atmosphere handling

Procedure:

In a glovebox or under a positive pressure of inert gas, charge the high-pressure reaction

vessel with the desired amount of Co₂(CO)₈ and the anhydrous, deoxygenated solvent.

Seal the reaction vessel and connect it to a manifold with H₂ and CO gas lines.

Purge the vessel several times with CO gas to remove any residual air.

Pressurize the vessel with H₂ gas to the desired pressure (typically several atmospheres).

Pressurize the vessel with CO gas to the desired partial pressure. Maintaining a CO

atmosphere is crucial to stabilize the HCo(CO)₄ product.[1][3]

Heat the reaction mixture to the desired temperature (e.g., 100-150 °C) with vigorous

stirring.

Monitor the reaction progress by observing the color change from the orange-red of

Co₂(CO)₈ to the pale yellow of HCo(CO)₄.

Once the reaction is complete, cool the vessel to room temperature before use. The

HCo(CO)₄ solution should be used immediately.

2. Safe Quenching and Disposal of Cobalt Tetracarbonyl Hydride

This protocol outlines the procedure for safely neutralizing HCo(CO)₄ waste.

Materials:

Inert solvent (e.g., toluene)

Isopropanol

Methanol
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Water

A suitable reaction flask equipped with a stir bar and a gas outlet bubbler

An ice bath

Procedure for Residual Amounts (e.g., in glassware):

Under a fume hood, rinse the glassware with a small amount of an inert solvent like

toluene to dissolve the residual HCo(CO)₄.

Transfer the rinse to a flask containing an excess of isopropanol.

Stir the mixture at room temperature for at least 30 minutes to ensure complete

quenching.

The quenched solution can then be disposed of as hazardous waste according to your

institution's guidelines.

Procedure for Larger Quantities:

In a well-ventilated fume hood, place the HCo(CO)₄ solution in a flask equipped with a stir

bar and a gas outlet bubbler.

Cool the flask in an ice bath.

Slowly and dropwise, add isopropanol to the cooled, stirring solution.[13] Be prepared for

gas evolution (CO and H₂).

After the initial vigorous reaction subsides, continue adding isopropanol until gas evolution

ceases.

Slowly add methanol to ensure complete quenching of any remaining reactive species.[13]

Finally, slowly add water to the mixture.[13]

Allow the solution to warm to room temperature and stir for several hours to ensure the

reaction is complete.
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The resulting solution, containing cobalt salts, can be disposed of as hazardous waste.

3. Emergency Response for Spills

Small Spill (a few milliliters in a fume hood):

Notify others in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully scoop the absorbent material into a container for quenching.

Quench the absorbed material using the quenching protocol for larger quantities.

Decontaminate the fume hood surface with a suitable solvent.

Large Spill (outside of a fume hood) or any spill with vapor release:

EVACUATE THE AREA IMMEDIATELY.

Activate the nearest fire alarm to alert emergency responders.

Call your institution's emergency number and report a spill of a highly toxic and volatile

chemical.

Do not re-enter the area. Only trained emergency responders with SCBA should handle

the cleanup.[4]
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Caption: Workflow for the in situ synthesis of cobalt tetracarbonyl hydride.
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Caption: Standard laboratory workflow for handling cobalt tetracarbonyl hydride.
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Caption: Decision tree for emergency response to a cobalt tetracarbonyl hydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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